Cas no 893407-15-3 (2,2,2-Trifluoro-1-(4'-methylsulfanyl-biphenyl-4-yl)-ethanone)

• Product Name: 2,2,2-Trifluoro-1-(4'-methylsulfanyl-biphenyl-4-yl)-ethanone
• CAS No: 893407-15-3
• MF: C₁₅H₁₁F₃OS
• MW: 296.307453393936
• CID: 2654731
• PubChem ID: 11680923
• Update Time: 2025-04-21

2,2,2-Trifluoro-1-(4'-methylsulfanyl-biphenyl-4-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-[4-(4-methylsulfanylphenyl)phenyl]ethanone
• SCHEMBL22733910
• RDBJQDMMWXAZRS-UHFFFAOYSA-N
• DTXSID70470539
• 2,2,2-trifluoro-1-(4'-methylsulfanyl-biphenyl-4-yl)-ethanone
• 893407-15-3
• 2,2,2-Trifluoro-1-(4'-methylsulfanyl-biphenyl-4-yl)-ethanone

• Inchi： 1S/C15H11F3OS/c1-20-13-8-6-11(7-9-13)10-2-4-12(5-3-10)14(19)15(16,17)18/h2-9H,1H3
• InChI Key： RDBJQDMMWXAZRS-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1C=CC(C(C(F)(F)F)=O)=CC=1

Computed Properties

• Exact Mass: 296.04827063Da
• Monoisotopic Mass: 296.04827063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 42.4Ų